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Introduction

Hemoglobin (Hb) is a crucial protein responsible for oxygen transport in vertebrates. Its

quantification in biological samples is essential for diagnosing and monitoring various

pathological conditions, including hemolytic diseases and trauma.[1] 3,3',5,5'-

Tetramethylbenzidine (TMB) dihydrochloride offers a sensitive and safe colorimetric method for

the quantitative determination of hemoglobin, serving as a reliable substitute for carcinogenic

reagents like benzidine.[2][3] This method leverages the pseudo-peroxidase activity of

hemoglobin, which catalyzes the oxidation of TMB by hydrogen peroxide (H₂O₂), resulting in a

colored product that can be measured spectrophotometrically.[1][4][5]

The reaction produces a blue-green color, and the intensity of this color, measured as optical

density, is directly proportional to the hemoglobin concentration.[1] This assay can be adapted

for both manual and automated platforms, including microplate readers, making it suitable for

high-throughput screening.

Principle of the Method

The assay is based on the peroxidase-like activity of the heme group in hemoglobin.[5] In an

acidic environment, hemoglobin catalyzes the transfer of an oxygen atom from hydrogen

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b163737?utm_src=pdf-interest
https://www.tandfonline.com/doi/pdf/10.1080/09540105.2010.549209
https://pubmed.ncbi.nlm.nih.gov/91331/
https://pubmed.ncbi.nlm.nih.gov/844173/
https://www.tandfonline.com/doi/pdf/10.1080/09540105.2010.549209
https://pmc.ncbi.nlm.nih.gov/articles/PMC5144537/
https://www.researchgate.net/figure/Reactions-of-TMB-and-benzidine-with-chemical-catalysts-and-oxidants_tbl2_224945671
https://www.tandfonline.com/doi/pdf/10.1080/09540105.2010.549209
https://www.researchgate.net/figure/Reactions-of-TMB-and-benzidine-with-chemical-catalysts-and-oxidants_tbl2_224945671
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b163737?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


peroxide (H₂O₂) to TMB dihydrochloride. This oxidation of TMB results in the formation of a

colored charge-transfer complex, which can be quantified by measuring its absorbance at a

specific wavelength.[4][6] The reaction can be stopped by adding an acid, such as sulfuric acid,

which leads to the formation of a stable yellow diimine product with an absorbance maximum at

450 nm, enhancing the sensitivity of the assay.[6]

Quantitative Data Summary
The following tables summarize the quantitative data gathered from various studies on the

TMB-based hemoglobin assay.

Table 1: Assay Performance Characteristics

Parameter Reported Value Source

Linearity (r²) 0.999 [1]

Sensitivity Down to 5 mg/L [1]

Intra-assay Variation 2.3% to 3.9% [1]

Inter-assay Variation 5.8% to 11.3% [1]

Correlation with Reference

Method (r)
0.990 [7]

Table 2: Hemoglobin Concentration and Corresponding Color Change

Hemoglobin Concentration Observed Color

Low Concentration Blue

Slightly Higher Concentration Bluish-Green to Yellow

Excess Concentration Orange to Red

Source:[4]
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This section provides detailed protocols for the quantitative determination of hemoglobin using

TMB dihydrochloride.

Materials and Reagents

3,3',5,5'-Tetramethylbenzidine (TMB) dihydrochloride

Hydrogen peroxide (H₂O₂), 30% solution

Acetic acid, glacial

Phosphate-citrate buffer, pH 5.0

Sulfuric acid (H₂SO₄), 2 M (optional, as a stop solution)

Hemoglobin standard

Plasma or other biological samples

Microplates (96-well) or cuvettes

Microplate reader or spectrophotometer

Reagent Preparation

TMB Solution: Prepare a stock solution by dissolving TMB dihydrochloride in a suitable

solvent like DMSO (e.g., 1 mg/mL).[6] For the working solution, dissolve a 1 mg TMB tablet

in 10 mL of 0.05 M acetic acid.[1] Alternatively, dilute the DMSO stock solution in phosphate-

citrate buffer (pH 5.0).[6]

Hydrogen Peroxide Solution: Prepare a 1.0% H₂O₂ solution daily by diluting a 30% stock

solution 1:30 (v/v) with deionized water.[8]

TMB/H₂O₂ Reagent: Just before use, add hydrogen peroxide to the TMB solution. For

example, add 2 µL of fresh 30% H₂O₂ to 10 mL of the TMB working solution.[6]

Stop Solution (Optional): 2 M Sulfuric Acid.[6]
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Caption: Experimental workflow for the TMB-based hemoglobin assay.

Protocol 1: Microplate Assay

Prepare Standards and Samples: Prepare a series of hemoglobin standards of known

concentrations. Dilute plasma samples as needed.

Dispense Reagents: Add 50 µL of the TMB/H₂O₂ reagent to each well of a 96-well

microplate.

Add Samples: Add 10 µL of each standard and sample to the respective wells.

Incubate: Incubate the plate at room temperature for a specified time (e.g., 4 minutes).[7]

The incubation time can be optimized based on the desired sensitivity and linear range.

Stop Reaction (Optional): To stop the reaction and stabilize the color, add 50 µL of 2 M

sulfuric acid to each well. This will change the color from blue-green to yellow.[6]

Measure Absorbance: Read the absorbance of the wells using a microplate reader. If the

reaction was not stopped, read at 655 nm. If a stop solution was used, read at 450 nm.[6]

Data Analysis: Generate a standard curve by plotting the absorbance of the standards

against their known concentrations. Use the standard curve to determine the hemoglobin

concentration in the samples.

Protocol 2: Manual Assay (Cuvette-based)

Prepare Standards and Samples: Prepare hemoglobin standards and dilute samples as

described for the microplate assay.

Reaction Mixture: In a test tube, mix a defined volume of the TMB/H₂O₂ reagent with your

sample or standard. For example, mix 1 mL of the TMB/H₂O₂ reagent with 100 µL of the

sample.

Incubate: Incubate the mixture at room temperature for a defined period (e.g., 20 minutes).

[7]

Stop Reaction (Optional): Add a stop solution if desired.
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Measure Absorbance: Transfer the reaction mixture to a cuvette and measure the

absorbance in a spectrophotometer at the appropriate wavelength (655 nm or 450 nm).

Data Analysis: Calculate the hemoglobin concentration using a standard curve as described

above.

Signaling Pathway

The underlying principle of this assay is a pseudo-enzymatic reaction where hemoglobin acts

as a catalyst.

Reactants Catalyst

Products

TMB (Reduced, Colorless)
Hemoglobin (Pseudo-peroxidase)

 Substrate

H2O2

 Co-substrate

TMB (Oxidized, Colored) Catalyzes Oxidation

H2O

Click to download full resolution via product page

Caption: Catalytic oxidation of TMB by hemoglobin.

Considerations and Troubleshooting

pH: The optimal pH for the reaction is generally acidic, around 4.0-5.0.[8] However, lower pH

values may be used to minimize interference from plasma inhibitors.[8]

Interference: Substances with peroxidase activity, such as albumin, can interfere with the

assay.[1] Adjusting the pH and incubation time can help minimize this interference.[7][8]

Reagent Stability: TMB solutions are light-sensitive and should be protected from light.[9]

The H₂O₂ solution should be prepared fresh daily.[8]
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Controls: It is essential to include positive and negative controls in each assay to ensure the

validity of the results.

Conclusion

The quantitative determination of hemoglobin using TMB dihydrochloride is a robust,

sensitive, and safe method suitable for various research and clinical applications. By following

the detailed protocols and considering the potential variables, researchers can obtain accurate

and reproducible results. This method provides a valuable tool for professionals in life sciences

and drug development for the reliable measurement of hemoglobin concentrations.

Need Custom Synthesis?
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[https://www.benchchem.com/product/b163737#quantitative-determination-of-hemoglobin-
using-tmb-dihydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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